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Compound of Interest

Compound Name: 3-Methyl-3-phenylazetidine
CAS No.: 5961-33-1
Cat. No.: B121715
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles publicly available information on 3-Methyl-3-
phenylazetidine. Detailed experimental protocols for its synthesis, comprehensive spectral
datasets, and in-depth pharmacological and toxicological studies are not readily available in the
public domain. The information presented herein is for research and informational purposes
only.

Introduction

3-Methyl-3-phenylazetidine is a heterocyclic organic compound featuring a four-membered
azetidine ring substituted with both a methyl and a phenyl group at the 3-position.[1][2]
Azetidine scaffolds are of significant interest in medicinal chemistry due to their unique
conformational constraints and their presence in a variety of biologically active molecules.[2]
This guide provides a summary of the known properties and synthetic considerations for 3-
Methyl-3-phenylazetidine (CAS 5961-33-1).

Chemical and Physical Properties
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The chemical and physical properties of 3-Methyl-3-phenylazetidine have been reported in
various chemical databases, though some inconsistencies exist. A summary of the available
data is presented below.

Table 1: Chemical and Physical Properties of 3-Methyl-3-phenylazetidine

Property Value Source(s)
Molecular Formula CioH13N [21[3114]
Molecular Weight 147.22 g/mol [2][5]
Boiling Point 73 °C at 0.9 Torr; 229 °C at 6171

760 mmHg
Density 0.983 £ 0.06 g/cm? (Predicted) [7]
pKa 10.68 + 0.40 (Predicted) [6]
XLogP3 1.9 [5]
Topological Polar Surface Area 12 A2 [5]

Solubility

Likely more soluble in non-
polar solvents like hexane or
benzene. Limited solubility in

polar solvents.

[8]

Table 2: Identifiers for 3-Methyl-3-phenylazetidine
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Identifier Value Source(s)
CAS Number 5961-33-1 [2][3][4]
IUPAC Name 3-methyl-3-phenylazetidine [2]
SMILES CC1(CNC1)C2=CC=CC=C2 [2]

InChl=1S/C10H13N/c1-10(7-
InChl 11-8-10)9-5-3-2-4-6-9/h2- [2]13]
6,11H,7-8H2,1H3

YOLLUMURPUEOJW-
InChl Key [2][3]
UHFFFAOYSA-N

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 3-Methyl-3-
phenylazetidine is not readily available in the literature, general synthetic strategies for 3,3-
disubstituted azetidines have been described. These methods can likely be adapted for the
synthesis of the target compound.

General Synthetic Approaches

Several methods for the construction of the azetidine ring are known, including:

 Intramolecular Cyclization: This is a common strategy involving the cyclization of a precursor
containing both an amine and a suitable leaving group.

e [2+2] Cycloaddition: The reaction of an imine with an alkene can form the azetidine ring,
although this is less common for 3,3-disubstituted azetidines.

» Modification of Azetidinones: Functionalization of a pre-existing azetidine ring, such as an
azetidin-3-one, can be a viable route.

One described method for the synthesis of a related compound, 3-(4-methylphenyl)-3-
phenylazetidine, involves a two-step process starting from N-Boc-3-azetidinone.[9] This
approach, involving a Grignard-type reaction followed by a Friedel-Crafts alkylation, could
potentially be adapted for the synthesis of 3-Methyl-3-phenylazetidine.
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lllustrative Experimental Protocol: Synthesis of 3-(4-
methylphenyl)-3-phenylazetidine[9]
Note: This is a protocol for a related compound and would require modification for the synthesis

of 3-Methyl-3-phenylazetidine.

Step 1: Synthesis of N-Boc-3-phenylazetidin-3-ol

To a solution of N-Boc-azetidin-3-one in anhydrous THF at -78 °C, add a solution of
phenyllithium dropwise.

Allow the reaction mixture to stir at -78 °C for a specified time, monitoring by TLC.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography to yield N-Boc-3-phenylazetidin-3-ol.

Step 2: Friedel-Crafts Alkylation to form 3-(4-methylphenyl)-3-phenylazetidine

Dissolve N-Boc-3-phenylazetidin-3-ol in toluene.

e Add a Lewis acid catalyst, such as aluminum chloride, portion-wise at a controlled
temperature.

« Stir the reaction mixture at room temperature or with gentle heating until the reaction is
complete (monitored by TLC).

o Carefully quench the reaction with water or ice.

» Basify the aqueous layer with a suitable base (e.g., NaOH) and extract the product with an
organic solvent.

» Dry the organic layer and concentrate under reduced pressure.
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e The final deprotection of the Boc group can be achieved under acidic conditions to yield the
desired 3,3-diarylazetidine, which can be isolated as a salt (e.g., oxalate salt).[9]
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Step 1: Grignard-type Reaction

N-Boc-3-azetidinone Phenyllithium

Reaction in THF at -78 °C

Step 2: Friedel-Crafts Alkylation and Deprotection

N-Boc-3-phenylazetidin-3-ol Toluene AICI3 (Lewis Acid)

l

Friedel-Crafts Reaction

N-Boc-3-(4-methylphenyl)-3-phenylazetidine

Acidic Deprotection

3-(4-methylphenyl)-3-phenylazetidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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